Cas no 1261909-40-3 (3-Amino-5-(2,4-difluorophenyl)benzoic acid)

• Product Name: 3-Amino-5-(2,4-difluorophenyl)benzoic acid
• CAS No: 1261909-40-3
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• MDL: MFCD18319942
• CID: 2762813
• PubChem ID: 53225856
• Update Time: 2025-04-21

3-Amino-5-(2,4-difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261909-40-3
• DTXSID70689588
• 3-Amino-5-(2,4-difluorophenyl)benzoic acid, 95%
• 3-AMINO-5-(2,4-DIFLUOROPHENYL)BENZOIC ACID
• 5-Amino-2',4'-difluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319942
• 3-Amino-5-(2,4-difluorophenyl)benzoic acid

• MDL： MFCD18319942
• Inchi： 1S/C13H9F2NO2/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,16H2,(H,17,18)
• InChI Key： SZJONBVUFSITFP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)N)F

Computed Properties

• Exact Mass: 249.06013485Da
• Monoisotopic Mass: 249.06013485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų